![molecular formula C9H14N4O3 B5424126 N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide](/img/structure/B5424126.png)
N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide, also known as JNJ-5207852, is a small molecule inhibitor that has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various diseases.
Mechanism of Action
N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide exerts its pharmacological effects by binding to the cannabinoid receptor CB1 and inhibiting its activity. This leads to a decrease in the production of endocannabinoids, which are lipid signaling molecules that are involved in various physiological processes. This compound also inhibits FAAH and MAGL, which are enzymes that are involved in the metabolism of endocannabinoids.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce pain sensation in animal models of neuropathic pain and inflammatory pain. It has also been found to have anti-inflammatory effects in animal models of inflammation. Additionally, this compound has been shown to reduce food intake and body weight in animal models of obesity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide in lab experiments is its specificity for the cannabinoid receptor CB1. This allows researchers to selectively target this receptor without affecting other receptors or enzymes. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research on N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide. One potential application is in the treatment of neuropathic pain and inflammatory pain in humans. Another potential application is in the treatment of obesity and metabolic disorders. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide involves the reaction of 3-methylbutylamine with 4-nitro-1H-pyrazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to have inhibitory effects on various enzymes and receptors, including the cannabinoid receptor CB1, the fatty acid amide hydrolase (FAAH), and the monoacylglycerol lipase (MAGL). These enzymes and receptors are involved in various physiological processes, including pain sensation, inflammation, and appetite regulation.
properties
IUPAC Name |
N-(3-methylbutyl)-4-nitro-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O3/c1-6(2)3-4-10-9(14)8-7(13(15)16)5-11-12-8/h5-6H,3-4H2,1-2H3,(H,10,14)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNIHHEIFJLWFDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C1=C(C=NN1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.